
An In-depth Technical Guide to 3,5-Difluoro-2-
methylbenzoic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,5-Difluoro-2-methylbenzoic acid

Cat. No.: B1319548 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and key data for 3,5-Difluoro-2-methylbenzoic acid, a fluorinated aromatic carboxylic acid of

interest to researchers and professionals in drug development and chemical synthesis.

Core Molecular Data
3,5-Difluoro-2-methylbenzoic acid is a substituted benzoic acid derivative. The presence of

two fluorine atoms and a methyl group on the benzene ring influences its chemical reactivity

and physical properties.

Quantitative Molecular and Physical Data
The fundamental properties of 3,5-Difluoro-2-methylbenzoic acid are summarized in the

table below. This data is essential for experimental design, analytical characterization, and

computational modeling.
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Property Value

Molecular Formula C₈H₆F₂O₂[1][2]

Molecular Weight 172.13 g/mol [1][2]

IUPAC Name 3,5-difluoro-2-methylbenzoic acid[2]

CAS Number 1003710-06-2[1][2][3]

Canonical SMILES CC1=C(C=C(C=C1F)F)C(=O)O[2]

InChI
InChI=1S/C8H6F2O2/c1-4-6(8(11)12)2-5(9)3-

7(4)10/h2-3H,1H3,(H,11,12)[2]

InChIKey PTGLKDIYYKDEQX-UHFFFAOYSA-N[2]

Molecular Structure Visualization
The two-dimensional chemical structure of 3,5-Difluoro-2-methylbenzoic acid is depicted

below. This diagram illustrates the arrangement of the constituent atoms and the positions of

the fluoro and methyl substituents on the benzoic acid backbone.

Molecular structure of 3,5-Difluoro-2-methylbenzoic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3,5-Difluoro-2-
methylbenzoic acid are typically proprietary or published in specialized scientific literature and

patents. As a useful research chemical, its synthesis would likely involve multi-step organic

reactions.[1] A general, illustrative workflow for the synthesis of a substituted benzoic acid is

provided below.

Starting Materials Chemical Reaction
(e.g., Grignard, Oxidation)

Aqueous Work-up
& Extraction

Purification
(e.g., Crystallization, Chromatography)

Analysis
(NMR, MS, HPLC)

Final Product:
3,5-Difluoro-2-methylbenzoic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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